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Compound of Interest

Compound Name:
substance P (4-11), Pro(4)-

Trp(7,9,10)-

Cat. No.: B1591699 Get Quote

Technical Support Center: [D-Pro4,D-
Trp7,9,10]substance P-4-11
Welcome to the technical support center for [D-Pro4,D-Trp7,9,10]substance P-4-11. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the solubility, preparation, and handling of this potent tachykinin

antagonist. Below you will find frequently asked questions (FAQs), troubleshooting guides, and

detailed experimental protocols to ensure the successful application of this compound in your

research.

Frequently Asked Questions (FAQs)
Q1: What is [D-Pro4,D-Trp7,9,10]substance P-4-11 and what is its primary mechanism of

action?

A1: [D-Pro4,D-Trp7,9,10]substance P-4-11 is a synthetic peptide analog of the C-terminal

fragment of Substance P. It functions as a competitive antagonist of tachykinin receptors, with a

preference for the neurokinin-1 (NK1) receptor.[1] By binding to the NK1 receptor, it blocks the

physiological effects of Substance P and other tachykinins, which are involved in a wide range

of biological processes including inflammation, pain transmission, and smooth muscle

contraction.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1591699?utm_src=pdf-interest
https://www.peptide.com/product/d-pro4d-trp7910-substance-p-4-11-86917-57-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What are the recommended storage conditions for lyophilized [D-Pro4,D-

Trp7,9,10]substance P-4-11?

A2: Lyophilized [D-Pro4,D-Trp7,9,10]substance P-4-11 should be stored at -20°C in a

desiccator to protect it from moisture.[2] Before opening, the vial should be allowed to warm to

room temperature to prevent condensation.

Q3: How should I store solutions of [D-Pro4,D-Trp7,9,10]substance P-4-11?

A3: For short-term storage (days to weeks), solutions can be stored at 2-8°C. For long-term

storage, it is recommended to aliquot the stock solution into single-use volumes and store them

at -20°C or -80°C to avoid repeated freeze-thaw cycles. The stability of the peptide in solution

will depend on the solvent and storage temperature.

Solubility and Preparation
Quantitative Solubility Data
Obtaining precise quantitative solubility data for peptides can be challenging as it can be

influenced by various factors including the purity of the peptide, temperature, and the exact

composition of the solvent. However, based on available information and general peptide

characteristics, the following table provides a guide to the solubility of [D-Pro4,D-

Trp7,9,10]substance P-4-11.

Solvent Qualitative Solubility
Recommended Starting
Concentration

Water Soluble[3][4] 1 mg/mL

Phosphate-Buffered Saline

(PBS), pH 7.4
Expected to be soluble 1 mg/mL

Dimethyl Sulfoxide (DMSO) Soluble[3][4] ≥ 10 mg/mL

10%-30% Acetic Acid in Water Can be used if water fails[4] Not a primary recommendation

Experimental Protocol: Preparation of a 1 mM Stock
Solution
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This protocol provides a step-by-step guide for reconstituting lyophilized [D-Pro4,D-

Trp7,9,10]substance P-4-11 to create a 1 mM stock solution.

Materials:

Lyophilized [D-Pro4,D-Trp7,9,10]substance P-4-11 (Molecular Weight: ~1207.4 g/mol )

Sterile, nuclease-free water or sterile PBS, pH 7.4

Vortex mixer

Sterile, low-protein binding microcentrifuge tubes

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

Calculate the Required Solvent Volume: To prepare a 1 mM stock solution, use the following

formula: Volume (in µL) = (Amount of peptide in mg / Molecular Weight in g/mol ) * 1,000,000

For example, for 1 mg of peptide: Volume (µL) = (1 mg / 1207.4 g/mol ) * 1,000,000 ≈ 828 µL

Reconstitution: Carefully add the calculated volume of sterile water or PBS to the vial.

Dissolution: Gently vortex the vial for 10-20 seconds to dissolve the peptide completely.

Visually inspect the solution to ensure there are no visible particles. If solubility is an issue,

brief sonication in a water bath may be helpful.

Aliquoting and Storage: For long-term storage, aliquot the stock solution into smaller, single-

use volumes in low-protein binding microcentrifuge tubes. Store the aliquots at -20°C or

-80°C.
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Issue Possible Cause Recommended Solution

Peptide will not dissolve in

water or PBS.

The peptide may have formed

aggregates or the

concentration is too high.

1. Try gentle warming (to no

more than 37°C) and

vortexing. 2. If the issue

persists, consider using a

small amount of a solubilizing

agent. For very hydrophobic

peptides, dissolving in a

minimal amount of DMSO first

and then diluting with your

aqueous buffer is a common

strategy.[3][4] 3. For peptides

with a net positive charge, a

10%-30% acetic acid solution

can be attempted if water fails.

[4]

Precipitation observed after

adding to cell culture media.

The peptide may be less

soluble in the complex mixture

of salts and proteins in the

media. The final concentration

may be too high.

1. Prepare a more dilute stock

solution and add a larger

volume to the media. 2.

Ensure the stock solution is

fully dissolved before adding it

to the media. 3. Add the

peptide solution to the media

slowly while gently mixing.
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Inconsistent or no biological

activity observed.

1. Improper storage: Repeated

freeze-thaw cycles or

prolonged storage at room

temperature can degrade the

peptide. 2. Incorrect

concentration: Errors in

weighing or dilution

calculations. 3. Peptide

degradation: The peptide may

be unstable in the

experimental buffer or media

over the course of the

experiment.

1. Always use freshly thawed

aliquots. Avoid repeated

freeze-thaw cycles. 2. Double-

check all calculations and

ensure accurate pipetting. 3.

Prepare fresh working

solutions for each experiment.

If long incubation times are

required, the stability of the

peptide in the specific

experimental conditions should

be validated.

Visualizing the Experimental Workflow and
Signaling Pathway
Experimental Workflow for Solution Preparation
The following diagram illustrates the recommended workflow for preparing a stock solution of

[D-Pro4,D-Trp7,9,10]substance P-4-11.
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Solution Preparation Workflow

Start: Lyophilized Peptide

Equilibrate vial to Room Temperature

Calculate Solvent Volume

Add Sterile Water or PBS

Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

  Not Dissolved

Aliquot into Single-Use Tubes

  Dissolved

Store at -20°C or -80°C

End: Ready-to-use Aliquots
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Workflow for preparing peptide solutions.
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Tachykinin NK1 Receptor Signaling Pathway
[D-Pro4,D-Trp7,9,10]substance P-4-11 acts as an antagonist at the NK1 receptor, thereby

inhibiting the downstream signaling cascade initiated by Substance P. The following diagram

outlines the key components of the NK1 receptor signaling pathway.
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Tachykinin NK1 Receptor Signaling Pathway
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Simplified NK1 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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